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Compound of Interest

3-Methoxymethyl-benzene-1,2-
Compound Name: o
diamine

cat. No.: B3302356

An In-depth Technical Guide to the Safety and Handling of Methoxy-Diaminobenzene
Derivatives

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It is not a substitute for a formal risk assessment or a
Safety Data Sheet (SDS) provided by the manufacturer. Always consult the specific SDS for the
material you are using before handling. The chemical name "3-Methoxymethyl-benzene-1,2-
diamine" is ambiguous. This guide synthesizes data for the closely related and commercially
available compound, 3-Methoxybenzene-1,2-diamine (CAS: 37466-89-0), and other relevant
isomers found in safety literature. Users must verify the identity and CAS number of their
specific compound.

Chemical Identification and Physical Properties

Positive identification of the chemical substance is the first step in ensuring safe handling. The
properties of methoxy-diaminobenzene derivatives can vary based on the specific arrangement
of the functional groups (isomerism).
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Identifier

3-Methoxybenzene-1,2-diamine

CAS Number

37466-89-0[1][2][3][4]

Molecular Formula

C7H10N20[1][2][3][4][5]

Molecular Weight

138.17 g/mol [1][2][4]

Synonyms

3-Methoxy-1,2-benzenediamine, 3-Methoxy-
phenylenediamine[1][2]

Physical & Chemical Property

Value / Description

Appearance

Solid[5]

Water Solubility

Slightly soluble (5.9 g/L at 25 °C)[3]

pKa

4.10 + 0.10 (Predicted)[3]

LogP

0.5[1]

Storage Conditions

Store at -20°C under nitrogen, as the compound

may be air sensitive[3].

Hazard Identification and Classification

According to the Globally Harmonized System (GHS), 3-Methoxybenzene-1,2-diamine is
classified as a hazardous substance. The following table summarizes its GHS classification.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation[1]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]
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Note: A closely related isomer, 2-(Methoxymethyl)benzene-1,4-diamine, is classified as toxic if
swallowed (H301), toxic in contact with skin (H311), and may cause an allergic skin reaction
(H317)[6]. This highlights the importance of verifying the specific isomer.

Experimental Safety Protocols and Handling

Strict adherence to safety protocols is mandatory when handling this compound.

Engineering Controls

« Ventilation: Always handle this material in a well-ventilated area[7]. For procedures that may
generate dust or aerosols, use a certified chemical fume hood[8].

o Safety Equipment: A safety shower and eye wash station must be readily accessible in the
immediate work area[7].

Personal Protective Equipment (PPE)

The following PPE is required to minimize exposure.

Protection Type Specification Rationale & Citation

o Use equipment tested and
Safety glasses with side- ]
) approved under standards like
) shields or goggles. A face
Eye/Face Protection ) ) EN 166 (EU) or NIOSH (US)
shield may be required for ] )
[8]. Protects against serious

splash hazards. o
eye irritation (H319).

_ _ _ Gloves must be inspected
Compatible, chemical-resistant )
o before use and disposed of
) ] gloves (e.g., nitrile rubber). A
Skin Protection i ) properly after[7][8]. Protects
full protective suit may be ) o
against skin irritation (H315)

necessary for larger quantities. o
and dermal toxicity (H312).

A NIOSH-approved respirator

) ) is required if ventilation is Protects against inhalation
Respiratory Protection ] ) o
inadequate or dust is toxicity (H332)[7].
generated.
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Safe Handling and Storage

+ General Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of
the workday[8][9]. Do not eat, drink, or smoke in the laboratory[10].

+ Handling: Avoid contact with skin, eyes, and clothing[7][8]. Avoid the formation of dust and
aerosols[8]. Use non-sparking tools and take measures to prevent electrostatic charge
buildup[9][10].

o Storage: Keep the container tightly closed in a dry, well-ventilated place[7][9]. The compound
may be air-sensitive and should be stored under an inert atmosphere (e.g., nitrogen) at a
controlled temperature (-20°C is recommended)[3].

Handling Protocol Post-Handling

Avoid Dust/Aerosol
Formation

Use Non-Sparking
Tools

Store Tightly Sealed
Under Nitrogen, -20°C

Dispose of Waste per
Regulations

Wash Hands
Thoroughly

eeeee =
- nderso TERANA | ik in Chermical
Lab Coat) Fume Hood

Identified Hazards

H302: Harmful H312/H315: Harmful/Irritant H332: Harmful H319: Causes Serious
if Swallowed on Skin Contact if Inhaled Eye Irritation

Ingestion Skin Contact Inhalation Eye Contact

/ \
/éxposure Occurs % Exposure Occurs \<f Exposure Occurs \{Exposure Occurs

First Aid Response

Po}gntial Exposure ﬁoute

Rinse Mouth Wash with Soap/Water Move to Fresh Air Rinse with Water (15+ min)

Remove Contacts

Seek Medical Help
(Do NOT Induce Vomiting)

Remove Contaminated Clothing Artificial Respiration if Needed

Seek Medical Help Seek Medical Help Seek Medical Help
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [safety and handling precautions for 3-Methoxymethyl-
benzene-1,2-diamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3302356#safety-and-handling-precautions-for-3-
methoxymethyl-benzene-1-2-diamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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